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Compound of Interest

Compound Name:
5β-Hydroxy-tetrahydro Canrenone

Lactol

Cat. No.: B1158809

Get Quote

Executive Summary & Risk Profile
5β-Hydroxy-tetrahydro Canrenone Lactol is a steroidal intermediate and metabolite

structurally related to Spironolactone and Canrenone. Unlike standard organic waste, this

compound presents a dual challenge: biological potency (endocrine disruption) and chemical

lability (lactol-aldehyde equilibrium).

Core Directive: Under no circumstances should this compound be disposed of via sanitary

sewer systems. High-temperature incineration is the only validated method for destroying the

steroid nucleus and preventing environmental bioaccumulation.

Hazard Classification (GHS/CLP)
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Hazard Class Category Hazard Statement

Reproductive Toxicity 1B
H360: May damage fertility or

the unborn child.[1][2]

Carcinogenicity 2
H351: Suspected of causing

cancer.[1]

STOT - Repeated 2

H373: May cause damage to

organs (Thyroid, Blood)

through prolonged exposure.

The "Lactol" Factor: Chemical Stability &
Segregation
As a Senior Scientist, I must emphasize the specific chemistry of the lactol moiety. A lactol is a

cyclic hemiacetal in equilibrium with its open-chain hydroxy-aldehyde form.

The Risk: In the presence of strong oxidizers (e.g., Chromic acid, Permanganates,

Peroxides) or acidic waste streams, the lactol ring opens and oxidizes rapidly to the lactone

(Canrenone) or degrades into complex carboxylic acids. This reaction is exothermic and can

pressurize waste containers.

Operational Rule:NEVER commingle 5β-Hydroxy-tetrahydro Canrenone Lactol waste with

oxidizing agents or strong mineral acids.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance &
Contaminated Solids)
Applicability: Expired reference standards, weighing boats, contaminated gloves, spill cleanup

materials.

Containment: Place solid waste immediately into a clear, 4-mil polyethylene bag.

Primary Labeling: Label the inner bag with "HIGH POTENCY STEROID - REPROTOXIN".
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Secondary Containment: Seal the primary bag and place it inside a rigid, wide-mouth high-

density polyethylene (HDPE) drum (typically the "Black Bin" for RCRA Hazardous Waste).

Waste Code Assignment: While not explicitly P-listed, best practice dictates managing it as

RCRA Hazardous due to toxicity characteristics. Label as "Non-RCRA Regulated

Pharmaceutical Waste" if your facility distinguishes, otherwise default to Hazardous Waste.

Final Destruction: Transfer to a licensed TSDF (Treatment, Storage, and Disposal Facility)

for Incineration at >1000°C.

Protocol B: Liquid Waste (Mother Liquors & HPLC
Effluent)
Applicability: Reaction mixtures, HPLC mobile phases containing the analyte.

Segregation: Ensure the waste stream is free of oxidizers.

Solvent Compatibility: Collect in compatible carboys (HDPE or Glass).

Note: If the solvent system contains Acetonitrile or Methanol, standard organic waste

streams are acceptable provided they are destined for incineration.

pH Check: Ensure the waste mixture is Neutral (pH 6-8) to prevent uncontrolled hydrolysis of

the lactol ring.

Labeling:

Constituents: List all solvents + "5β-Hydroxy-tetrahydro Canrenone Lactol (<1%)".

Hazard Checkbox: Mark "Toxic" and "Carcinogen".

Visualized Decision Workflow
The following diagram illustrates the critical decision nodes for disposing of this specific steroid.
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Protocol Logic

Waste Generation:
5β-OH-THC Lactol

Physical State?

Liquid / Solution

Liquid

Solid / Debris

Solid

Contains Oxidizers?
(Peroxides/Acids)

Step: Quench/Neutralize
Separately

Yes (High Risk)

Segregate into
Non-Halogenated Organic

No

FINAL DISPOSAL:
High-Temp Incineration

(>1000°C)

Double Bag:
Label 'Reprotox'

Blue: Decision Node Red: Critical Safety Stop Green: Safe Action
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Figure 1: Decision matrix for segregating and treating steroidal lactol waste. Note the critical

check for oxidizers to prevent exothermic degradation.

Emergency Spill Response
If a spill occurs, immediate containment is required to prevent surface contamination and

aerosolization.[3]

Parameter Action Protocol

PPE Required

Double nitrile gloves (0.11mm min), Tyvek lab

coat, Safety Goggles, N95 or P100 Respirator (if

powder).

Containment

Cover spill with absorbent pads. Do not wipe

dry; dampen slightly with water to prevent dust

generation.

Decontamination

Clean surface with 10% Bleach (Sodium

Hypochlorite) followed by 70% Ethanol.

Reasoning: Bleach oxidizes the steroid ring

structure, rendering it pharmacologically

inactive, while Ethanol removes the lipophilic

residues.

Disposal
All cleanup materials must be treated as Solid

Hazardous Waste (Protocol A).

Regulatory Context & Compliance
While 5β-Hydroxy-tetrahydro Canrenone Lactol is not specifically listed on the EPA "P-List"

or "U-List," it falls under the "Characteristic Hazardous Waste" definition due to its toxicity

profile.

EPA (USA): Must be managed in compliance with 40 CFR Part 266 Subpart P (Management

Standards for Hazardous Waste Pharmaceuticals).[4]

OSHA: Handling requires compliance with Hazard Communication Standard (29 CFR

1910.1200) regarding reproductive toxins.
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Drain Disposal: Strictly Prohibited. Steroids are persistent organic pollutants (POPs) in

aquatic environments and are difficult for municipal water treatment plants to filter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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